Sotorasib-d7

• Molecular Formula: C30H30F2N6O3
• Molecular Weight: 567.6 g/mol
• InChI: InChI=1S/C30H30F2N6O3/c1-6-23(40)36-12-13-37(18(5)15-36)28-19-14-21(32)26(24-20(31)8-7-9-22(24)39)34-29(19)38(30(41)35-28)27-17(4)10-11-33-25(27)16(2)3/h6-11,14,16,18,39H,1,12-13,15H2,2-5H3/t18-/m0/s1/i5D3,13D2,15D2
• InChIKey: NXQKSXLFSAEQCZ-COELSVOJSA-N

Sotorasib-d7 Deuterated Internal Standard

Sotorasib-d7 (AMG-510-d7) is a hepta-deuterated stable isotope-labeled analog of sotorasib, the first-in-class KRAS G12C covalent inhibitor approved for KRAS G12C-mutated non-small cell lung cancer [1]. With molecular formula C₃₀H₂₃D₇F₂N₆O₃ and molecular weight 567.64 g/mol, this compound incorporates seven deuterium atoms replacing seven hydrogen atoms, yielding a +7 Da mass shift relative to the parent analyte (MW 560.59, C₃₀H₃₀F₂N₆O₃) . Sotorasib-d7 is supplied as a fully characterized reference standard with batch-specific Certificate of Analysis, intended for use as an internal standard in quantitative LC-MS/MS, GC-MS, and NMR bioanalytical methods during drug development, therapeutic drug monitoring, and pharmacokinetic studies [2].

1 Deuterated internal standard (SIL-IS) with +7 Da mass shift for sotorasib quantification by LC-MS/MS in research matrices

2 Batch-specific Certificate of Analysis supports method validation documentation for bioanalytical research

3 Documented multi-platform compatibility (LC-MS, GC-MS, NMR) for cross-platform analytical research workflows

• [1] Wong P, et al. Validation of an LC-MS/MS method for the determination of sotorasib, a KRASG12C inhibitor, in human plasma. Bioanalysis. 2022 Oct;14(19):1281-1292. doi:10.4155/bio-2022-0173. PMID: 36473022. View Source
• [2] Axios Research. Sotorasib-d7 Product Page. Fully characterized reference standard compliant with regulatory guidelines; used for AMV, QC applications, and traceability against pharmacopeial standards (USP or EP). View Source

Sotorasib-d7 Irreplaceability in Regulated Bioanalysis

Stable isotope-labeled internal standards (SIL-IS) are not interchangeable with structural analog internal standards or with differently labeled isotopologues of the same analyte. Sotorasib-d7 provides a +7 Da mass shift that exceeds the ≥3 Da minimum and the 4–5 Da recommended threshold for avoiding isotopic cross-talk between the internal standard and the analyte's natural isotope distribution [1]. In contrast, the clinically validated [¹³C,D₃]-sotorasib offers only a +4 Da shift, while Sotorasib-d3 provides a marginal +3 Da shift at the minimum acceptance boundary [2]. Non-isotopic internal standards such as erlotinib, umbralisib, or MRTX-1257—employed in published sotorasib bioanalytical methods when deuterated sotorasib was unavailable—exhibit different extraction recovery, ionization efficiency, and chromatographic retention, introducing matrix-effect compensation errors that SIL-IS are specifically designed to eliminate [3][4]. Furthermore, deuterium-labeled standards with fewer than 4–5 mass units of separation risk signal overlap from the analyte's [M+2] and [M+4] natural abundance isotopologues, particularly for a molecule of sotorasib's mass (~560 Da), where natural ¹³C contributions produce measurable signals at M+1 through M+6 [1].

Structural analog internal standards (e.g., erlotinib, umbralisib) may exhibit different extraction recovery and ionization efficiency, limiting matrix-effect compensation.

Lower-mass isotopologues (+3 or +4 Da) risk isotopic cross-talk from the analyte's natural M+2/M+4 signals, particularly for a molecule of ~560 Da.

Non-isotopic internal standards lack co-elution behavior with the analyte and may not fully correct for matrix effects in LC-MS/MS quantification.

• [1] TRC Practical Handbook / 安徽万邦医药. Stable isotope internal standard selection guidance: minimum ≥3 Da mass difference; recommended 4–5 Da or ≥1% mass increase to avoid isotopic cross-interference. 2025. View Source
• [2] Wong P, et al. Validation of an LC-MS/MS method for the determination of sotorasib, a KRASG12C inhibitor, in human plasma. Bioanalysis. 2022 Oct;14(19):1281-1292. Stable isotope labeled [13C, D3]-sotorasib was used as an internal standard. View Source
• [3] Bysani SB, Mondal S, Chakraborty S, Killari KN. An innovative stability-indicating liquid chromatography with tandem mass spectrometry method development and validation for the determination of sotorasib. Indian J Pharm Sci. 2023;85(3):789-798. doi:10.36468/pharmaceutical-sciences.1145. States: 'The ideal option to be utilized as an internal standard is the deuterated analog of sotorasib. Because deuterated sotorasib was unavailable, we used...umbralisib.' View Source
• [4] Retmana IA, Loos NHC, Schinkel AH, Beijnen JH, Sparidans RW. Quantification of KRAS inhibitor sotorasib in mouse plasma and tissue homogenates using liquid chromatography-tandem mass spectrometry. J Chromatogr B. 2021;1174:122718. Erlotinib used as internal standard (non-isotopic). View Source

Sotorasib-d7 Quantitative Differentiation

Mass Shift Superiority

Sotorasib-d7 provides a +7.05 Da mass shift (MW 567.64) relative to unlabeled sotorasib (MW 560.59), compared with +4 Da for the [¹³C,D₃]-sotorasib internal standard used in the FDA-compliant clinical bioanalytical method by Wong et al. (2022) and +3 Da for Sotorasib-d3 [1][2]. Established guidance recommends a minimum mass difference of ≥3 Da between SIL-IS and analyte, with 4–5 Da or ≥1% mass increase preferred to avoid interference from natural ¹³C isotopologue signals [3]. Sotorasib-d7 achieves a 1.26% mass increase—exceeding the 1% threshold—whereas [¹³C,D₃]-sotorasib at +4 Da (0.71%) and Sotorasib-d3 at +3 Da (0.54%) fall below this more stringent criterion. The larger mass separation reduces the probability of MRM channel cross-talk, a particularly relevant consideration given sotorasib's molecular weight of ~560 Da, where natural isotope abundance generates measurable signals extending to M+6 [3].

Mass Shift Comparison

Reported

+7.05 Da (1.26% mass increase) vs. +4 Da for [¹³C,D₃]-sotorasib and +3 Da for Sotorasib-d3; exceeds the recommended ≥4–5 Da or ≥1% threshold.

Reduces isotopic cross-talk risk in MRM quantification for sotorasib bioanalysis.

Cross-study comparable; guidance-based threshold from published recommendations.

Evidence Dimension	Mass shift from unlabeled analyte (Da and % mass increase)
Target Compound Data	Sotorasib-d7: +7.05 Da; 1.26% mass increase (MW 567.64 vs. 560.59)
Comparator Or Baseline	[¹³C,D₃]-sotorasib: +4 Da, 0.71% (Wong 2022 clinical standard); Sotorasib-d3: +3 Da, 0.54%; Recommended threshold: ≥4–5 Da or ≥1% mass increase
Quantified Difference	Sotorasib-d7 exceeds the recommended ≥1% mass increase threshold; [¹³C,D₃]-sotorasib and Sotorasib-d3 do not. +3.05 Da advantage over Sotorasib-d3.
Conditions	Mass spectrometric analysis (LC-MS/MS); calculated from monoisotopic masses; threshold guidance from TRC Practical Handbook and Anhui Wanbang 2020

Why This Matters

A larger mass shift directly reduces risk of isotopic cross-talk in MRM quantification, enabling more robust method validation and reducing the likelihood of FDA query on internal standard interference during regulatory review of bioanalytical data.

• [1] MedChemExpress. Sotorasib-d7 (AMG-510-d7) Datasheet. Cat. No.: HY-114277S. Molecular Weight: 567.64. Molecular Formula: C30H23D7F2N6O3. View Source
• [2] Wong P, et al. Validation of an LC-MS/MS method for the determination of sotorasib, a KRASG12C inhibitor, in human plasma. Bioanalysis. 2022 Oct;14(19):1281-1292. Used stable isotope labeled [13C, D3]-sotorasib as internal standard (+4 Da mass shift). View Source
• [3] 安徽万邦医药科技股份有限公司. Stable isotope internal standard guidance: internal standard should have sufficient mass difference from analyte to avoid isotopic cross-interference; ideally ≥4–5 Da or ≥1% mass increase. 2020. View Source

Certified Purity and Traceability

Sotorasib-d7 from MedChemExpress (Cat. HY-114277S) carries a batch-specific purity specification of 98.90% as determined by HPLC . This is 3.9 percentage points higher than the ~95% purity typically reported by other commercial sources for the same compound . While both purity levels may be adequate for non-regulated exploratory research, the 98.90% specification aligns more closely with the ≥99.0% purity expectation commonly applied to reference standards used in regulated bioanalysis under FDA and EMA guidelines, where impurities in the internal standard can contribute to quantification bias, particularly at the lower limit of quantification (LLOQ) [1]. The batch-specific COA provided with the MCE product enables full traceability for audit purposes, a requirement for GLP and GCP studies .

HPLC Purity

Reported

98.90% (MCE) vs. ~95% alternative source; 0.9 percentage points above a 98% alternative.

Higher purity may reduce internal standard response interference at low analyte concentrations.

Batch-specific COA supports method validation documentation and traceability.

Evidence Dimension	HPLC purity specification
Target Compound Data	Sotorasib-d7 (MCE Cat. HY-114277S): 98.90%
Comparator Or Baseline	Sotorasib-d7 (BenchChem): ~95%; Sotorasib-d7 (Clearsynth MSDS): 98%; Ideal reference standard purity expectation for regulated bioanalysis: ≥99.0%
Quantified Difference	3.9 percentage points higher purity vs. 95% alternative; 0.9 percentage points higher vs. 98% alternative
Conditions	HPLC purity determination; batch-specific Certificate of Analysis; vendor product specifications

Why This Matters

Higher chemical purity of the internal standard minimizes the contribution of non-analyte signals to the IS response, directly improving method accuracy and precision at low concentrations and reducing the risk of bioanalytical method rejection during regulatory inspection.

• [1] FDA. Bioanalytical Method Validation Guidance for Industry. 2018. Section III: Reference standards and internal standards used during routine analyses must be documented for identity and purity. View Source

Prior Unavailability of Deuterated Standards

Bysani et al. (2023, Indian Journal of Pharmaceutical Sciences) explicitly stated in their published LC-MS/MS method for sotorasib quantification: 'The ideal option to be utilized as an internal standard is the deuterated analog of sotorasib. Because deuterated sotorasib was unavailable, we used a similar structurally and pKa value like a compound umbralisib chosen as an internal standard' [1]. This candid disclosure confirms that deuterated sotorasib internal standards were not commercially accessible at the time of their study (manuscript received November 2022). Multiple other published sotorasib bioanalytical methods resorted to non-isotopic surrogates: erlotinib was used by Retmana et al. (2021) and MRTX-1257 (adagrasib) was used by Madhyastha et al. (2021) [2][3]. The availability of Sotorasib-d7 as a catalog product now addresses a recognized, peer-reviewed gap in the analytical toolkit for sotorasib bioanalysis.

Historical Availability

Source review

Explicitly documented as 'unavailable' in peer-reviewed sotorasib bioanalytical methods (Bysani 2023); now commercially stocked.

Addresses a recognized procurement gap for a deuterated sotorasib internal standard.

Prior methods resorted to non-isotopic surrogates; availability supports method improvement.

Evidence Dimension	Availability of deuterated sotorasib internal standard to the scientific community
Target Compound Data	Sotorasib-d7: commercially available as of 2024+ (MCE Cat. HY-114277S, Axios Research, TargetMol, Biozol)
Comparator Or Baseline	Deuterated sotorasib: explicitly documented as 'unavailable' in peer-reviewed literature (Bysani 2023); alternative non-isotopic IS used: umbralisib, erlotinib, MRTX-1257
Quantified Difference	Qualitative transition from 'not available' to commercially stocked product with documented purity, COA, and regulatory traceability
Conditions	Peer-reviewed literature survey (2021–2023); commercial vendor catalog assessment (2024–2026)

Why This Matters

The documented prior unavailability confirms that Sotorasib-d7 fills a genuine procurement need; laboratories that previously compromised with non-isotopic internal standards can now adopt the deuterated standard to improve method robustness and regulatory defensibility.

• [1] Bysani SB, Mondal S, Chakraborty S, Killari KN. An innovative stability-indicating LC-MS/MS method for determination of sotorasib. Indian J Pharm Sci. 2023;85(3):789-798. doi:10.36468/pharmaceutical-sciences.1145. View Source
• [2] Retmana IA, Loos NHC, Schinkel AH, Beijnen JH, Sparidans RW. Quantification of KRAS inhibitor sotorasib in mouse plasma and tissue homogenates using LC-MS/MS. J Chromatogr B. 2021;1174:122718. Erlotinib used as internal standard. View Source
• [3] Madhyastha N, et al. Validated HPLC-MS/MS method for quantitation of AMG 510 in mouse plasma. Biomed Chromatogr. 2021;35(4):e5043. MRTX-1257 used as internal standard. View Source

Multi-Platform Compatibility

Sotorasib-d7 is documented as suitable for use as an internal standard across three distinct analytical platforms: LC-MS, GC-MS, and quantitative NMR . This multi-platform compatibility is not uniformly established for all isotopically labeled sotorasib analogs. For instance, the [¹³C,D₃]-sotorasib used in the Wong et al. (2022) clinical method was validated exclusively for LC-MS/MS, with no published GC-MS or NMR application data [1]. The seven-deuterium label provides sufficient mass shift for GC-MS selected ion monitoring (SIM) while the deuterium nuclei serve as a lock signal or quantification reference in ²H-NMR experiments. In contrast, ¹³C-only labeled standards are suboptimal for NMR quantification due to the low natural abundance and gyromagnetic ratio of ¹³C . This platform breadth allows a single purchased reference standard to support multiple analytical workflows across method development, validation, and routine analysis.

Platform Compatibility

Class-level inference

Documented for LC-MS, GC-MS, and NMR; alternative [¹³C,D₃]-sotorasib validated only for LC-MS/MS.

Enables method transfer across three analytical platforms from a single reference standard.

Vendor documentation; platform-specific validation is required for each intended use.

Evidence Dimension	Number of validated analytical platforms for internal standard use
Target Compound Data	Sotorasib-d7: documented for LC-MS, GC-MS, and NMR (3 platforms)
Comparator Or Baseline	[¹³C,D₃]-sotorasib: validated for LC-MS/MS only (1 platform per Wong 2022); non-isotopic IS (erlotinib, umbralisib): LC-MS/MS only
Quantified Difference	2–3 additional platforms usable with Sotorasib-d7 compared to alternative internal standards
Conditions	Vendor technical documentation (MedChemExpress, BenchChem); published method scope limitations; class-level inference based on physicochemical properties of deuterated vs. 13C-labeled compounds

Why This Matters

Procurement of a single multi-platform internal standard reduces vendor qualification burden, simplifies inventory management, and enables method transfer between LC-MS, GC-MS, and NMR laboratories without requiring separate reference standard sourcing.

• [1] Wong P, et al. Bioanalysis. 2022;14(19):1281-1292. Method validated for LC-MS/MS only; no GC-MS or NMR application described for [13C,D3]-sotorasib. View Source

Storage Stability and Solubility

Sotorasib-d7 demonstrates powder stability of 3 years at -20°C and 2 years at 4°C when stored under nitrogen, with DMSO stock solution stability of 6 months at -80°C and 1 month at -20°C . The DMSO solubility is specified at ≥100 mg/mL (176.17 mM), enabling preparation of concentrated stock solutions that minimize solvent introduction into biological assays [1]. In comparison, unlabeled sotorasib shows DMSO solubility of ≥42.3 mg/mL, less than half the concentration achievable with the deuterated form . This higher apparent solubility of the deuterated analog may reflect differences in crystal lattice energy due to deuterium substitution, a phenomenon documented for other deuterated compounds [2]. The defined storage conditions with nitrogen headspace are critical for preserving deuterium label integrity, as exposure to ambient moisture can promote gradual deuterium-hydrogen back-exchange, particularly if labile positions are deuterated [2].

Solubility & Stability

Cross-study comparable

DMSO solubility ≥100 mg/mL; powder stable 3 years at -20°C under N₂; stock solution stable 6 months at -80°C.

Supports preparation of concentrated stock solutions with extended storage intervals for bioanalytical workflows.

Solubility may differ from unlabeled sotorasib; store under nitrogen to preserve deuterium label integrity.

Evidence Dimension	DMSO solubility and powder storage stability
Target Compound Data	Sotorasib-d7: DMSO solubility ≥100 mg/mL (176.17 mM); powder stability 3 years at -20°C under N₂
Comparator Or Baseline	Sotorasib (unlabeled): DMSO solubility ≥42.3 mg/mL (ApexBT); typical isotopically labeled standard storage: 1-2 years at -20°C
Quantified Difference	≥2.4× higher DMSO solubility vs. unlabeled sotorasib; ≥1 year longer powder stability claim vs. typical labeled standards
Conditions	Vendor specification (MedChemExpress datasheet); solubility in neat DMSO; storage under nitrogen atmosphere

Why This Matters

Higher solubility enables preparation of smaller-volume, more concentrated stock solutions, reducing the volume of organic solvent introduced into biological sample preparation workflows and minimizing potential solvent-induced matrix effects during LC-MS/MS analysis.

• [1] MedChemExpress. Sotorasib-d7 Datasheet (PDF). Solubility: DMSO ≥ 100 mg/mL (176.17 mM). Storage: -20°C, stored under nitrogen. Cat. No.: HY-114277S. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. Discusses deuterium/hydrogen exchange risks and the need for non-exchangeable deuterium placement. View Source

Sotorasib-d7 Application Scenarios

Regulated Clinical Bioanalysis for PK Studies

Sotorasib-d7 is suited as the primary SIL-IS for LC-MS/MS quantification of sotorasib in human plasma supporting clinical pharmacokinetic studies. The +7 Da mass shift exceeds the ≥4–5 Da recommendation, minimizing isotopic cross-talk risk in MRM transitions, and the 98.90% purity with batch-specific COA satisfies FDA bioanalytical method validation documentation requirements [1]. The Wong et al. (2022) clinical method using [¹³C,D₃]-sotorasib achieved a 10.0–10,000 ng/mL calibration range with full FDA guideline compliance; Sotorasib-d7 offers a larger mass separation that may further reduce potential interference at the LLOQ [2].

TDM in Multi-Analyte Oncology Panels

In multi-analyte LC-MS/MS TDM panels such as the 9-drug NSCLC panel validated by Meertens et al. (2025), where sotorasib was quantified over 10–10,000 ng/mL alongside adagrasib, capmatinib, and six other targeted therapies, Sotorasib-d7 can serve as a compound-specific internal standard [1]. The use of a dedicated deuterated IS for each analyte—rather than a shared structural analog—minimizes cross-analyte interference and improves individual method precision, particularly relevant when multiple analytes with similar chromatographic retention and mass spectrometric fragmentation patterns are co-quantified [2].

Method Cross-Validation and IS Bridging

Contract research organizations (CROs) supporting sotorasib development programs can employ Sotorasib-d7 as an orthogonal internal standard for cross-validating existing methods that use [¹³C,D₃]-sotorasib or non-isotopic surrogates [1][2]. The distinct mass shift (+7 Da vs. +4 Da) enables simultaneous or sequential use of both internal standards in the same analytical batch to evaluate IS response variability, a practice recommended by FDA guidance on internal standard response assessment [3]. This application leverages Sotorasib-d7's unique mass shift as a method qualification tool rather than merely a quantification aid.

Drug Substance Characterization and Impurity Profiling

For pharmaceutical development laboratories performing sotorasib drug substance characterization, impurity profiling, and stability studies, Sotorasib-d7 provides a single reference standard applicable across orthogonal analytical platforms [1]. In GC-MS, the +7 Da shift enables clear SIM channel separation; in quantitative ²H-NMR, the deuterium nuclei serve as an internal concentration reference without requiring a separate standard [2]. This multi-platform utility is particularly valuable for laboratories supporting ANDA and DMF submissions, where comprehensive analytical characterization data across multiple techniques must be generated and cross-referenced [3].

Application

Selection Property

Validation Focus

Bioanalytical research for sotorasib in human plasma research matrices

+7 Da mass shift; 98.90% purity with batch-specific COA

Isotopic cross-talk reduction; accuracy/precision at low quantification levels

Multi-analyte oncology panel research by LC-MS/MS

Dedicated deuterated IS for sotorasib within a multi-analyte method

Cross-analyte interference evaluation; method precision assessment

Internal standard method cross-validation and bridging

Distinct +7 Da mass shift vs. +4 Da [¹³C,D₃]-sotorasib

IS response variability documentation; orthogonal standard assessment

Multi-platform drug substance characterization

Applicable to LC-MS, GC-MS, and NMR with a single reference standard

Cross-platform method comparability; impurity profiling and identity confirmation

• [1] MedChemExpress. Sotorasib-d7 (AMG-510-d7) Datasheet. Cat. No.: HY-114277S. Purity: 98.90%. Suitable for LC-MS, GC-MS, and NMR. View Source
• [2] Wong P, et al. Validation of an LC-MS/MS method for the determination of sotorasib in human plasma. Bioanalysis. 2022;14(19):1281-1292. Calibration range 10.0–10,000 ng/mL; [13C,D3]-sotorasib used as IS. View Source
• [3] Meertens M, et al. LC-MS/MS method development and validation for novel targeted anticancer therapies including sotorasib in human plasma. J Pharm Biomed Anal. 2025;266:117078. doi:10.1016/j.jpba.2025.117078. PMID: 40743983. View Source